Cas no 63364-15-8 (2-Butenenitrile, 3-methyl-2-(1-methylethyl)amino-)

• Product Name: 2-Butenenitrile, 3-methyl-2-(1-methylethyl)amino-
• CAS No: 63364-15-8
• Molecular Formula: C₈H₁₄N₂
• Molecular Weight: 138.210161685944
• CID: 959941
• PubChem ID: 12434518

2-Butenenitrile, 3-methyl-2-(1-methylethyl)amino- Properties

Names and Identifiers

• 2-Butenenitrile, 3-methyl-2-(1-methylethyl)amino-
• AKOS006350935
• 63364-15-8
• DB-323773
• OEVYDWMZOGZKIJ-UHFFFAOYSA-N

• InChIKey： OEVYDWMZOGZKIJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H14N2/c1-6(2)8(5-9)10-7(3)4/h7,10H,1-4H3
• SMILES： CC(C)NC(=C(C)C)C#N

Computed Properties

• Exact Mass: 138.115698455g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 138.115698455g/mol
• Heavy Atom Count: 10
• Complexity: 177
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 35.8Ų